Cas no 1824161-15-0 (Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl-)

• Product Name: Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl-
• CAS No: 1824161-15-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5152773
• PubChem ID: 129983634
• Update Time: 2025-06-08

Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl-

• Inchi： 1S/C10H18O2/c1-9(2)7(10(9,3)4)5-6-8(11)12/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key： HYTTXEFOIWRTJD-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)C(C)(C)C1(C)C

Additional information on Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl-

Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- (CAS No. 1824161-15-0): An Overview of Its Structure, Properties, and Applications in Modern Chemistry

Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- (CAS No. 1824161-15-0) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinct cyclopropane ring and multiple methyl substituents, which contribute to its unique physical and chemical properties. In this comprehensive overview, we will delve into the structure, properties, and potential applications of Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl-.

The molecular formula of Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- is C₉H₁₈O₂, and its molecular weight is approximately 158.24 g/mol. The compound features a cyclopropane ring with four methyl groups attached to the carbon atoms at positions 2 and 3. This structural arrangement imparts significant steric hindrance and affects the compound's reactivity and stability.

One of the key features of Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- is its high degree of conformational rigidity due to the cyclopropane ring. This rigidity can be advantageous in various chemical reactions where maintaining a specific molecular conformation is crucial. Additionally, the presence of multiple methyl groups enhances the lipophilicity of the molecule, making it suitable for applications in drug design and delivery systems.

In terms of physical properties, Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- is a colorless solid at room temperature with a melting point of around 70°C. It is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These solubility characteristics make it amenable to various synthetic transformations and purification techniques.

The chemical reactivity of Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- is influenced by its cyclopropane ring and carboxylic acid functional group. The cyclopropane ring is known to be highly strained and can undergo ring-opening reactions under certain conditions. The carboxylic acid group can participate in a wide range of reactions such as esterification, amidation, and decarboxylation. These reactive functionalities make Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- a versatile building block in organic synthesis.

In recent years, there has been growing interest in the use of cyclopropane-containing compounds in medicinal chemistry due to their potential biological activities. Research has shown that compounds with cyclopropane rings can exhibit anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain cyclopropane derivatives demonstrated potent inhibitory effects against specific enzymes involved in cancer cell proliferation.

Cyclopropanepropanoic acid, 2,2,3,3-tetramethyl- has also been explored as a potential precursor for the synthesis of bioactive molecules. Its unique structural features make it an attractive starting material for the development of novel drugs with improved pharmacological profiles. For example, researchers have synthesized derivatives of Cyclopropanepropanoic acid that exhibit enhanced bioavailability and reduced toxicity compared to their parent compounds.

In addition to its potential applications in drug discovery and development,Cyclopropanepropanoic acid has found use in other areas of chemistry such as materials science and catalysis. The rigid structure and high lipophilicity of the molecule make it suitable for incorporation into polymers and coatings with specific mechanical or thermal properties. Furthermore,Cyclopropanepropanoic acid can serve as a ligand in coordination chemistry or as a chiral auxiliary in asymmetric synthesis.

The synthesis ofCyclopropanepropanoic acid typically involves multistep procedures that capitalize on its unique structural features. One common approach involves the cyclization of an appropriate precursor followed by functional group transformations to introduce the carboxylic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producingCyclopropanepropanoic acid, making it more accessible for both academic research and industrial applications.

In conclusion,Cyclopropanepropanoic acid, with its distinctive cyclopropane ring and multiple methyl substituents,(CAS No. 1824161-15-0), represents a valuable compound with diverse applications in modern chemistry. Its unique structural features confer advantageous properties that make it suitable for use in drug design,catalysis,,materials science,,and other fields.This comprehensive overview highlights the importance ofCyclopropanepropanoic acid,(CAS No.. 1824161-15-0),demonstrating its potential to contribute significantly to future scientific advancements.